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Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol

Cat. No.: B15549513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a framework for the spectroscopic characterization of N-
Tosylhydroxy-L-prolinol, a chiral intermediate significant in pharmaceutical synthesis. While a

complete, unified dataset for N-Tosylhydroxy-L-prolinol is not readily available in published

literature, this document outlines the expected spectroscopic data based on the analysis of its

structural components and related molecules. It also details the standard experimental

protocols for acquiring such data.

Molecular Structure and Expected Spectroscopic
Features
N-Tosylhydroxy-L-prolinol, systematically named ((2S,4R)-4-hydroxy-1-tosylpyrrolidin-2-

yl)methanol, possesses several key functional groups that give rise to characteristic

spectroscopic signals: a tosyl group, a pyrrolidine ring, a primary alcohol, and a secondary

alcohol.

Structure:
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Spectroscopic Data Summary
The following tables present predicted and plausible spectroscopic data for N-Tosylhydroxy-L-
prolinol. This data is compiled from spectral information for structurally related compounds and

general principles of spectroscopy.

Table 1: Nuclear Magnetic Resonance (NMR) Data
¹H NMR (Proton NMR)

Proton Assignment
Expected Chemical

Shift (δ, ppm)
Multiplicity

Coupling Constant

(J, Hz)

Tosyl-CH₃ ~ 2.4 Singlet -

Aromatic-H (ortho to

SO₂)
~ 7.8 Doublet ~ 8

Aromatic-H (meta to

SO₂)
~ 7.4 Doublet ~ 8

H-2 (pyrrolidine) 3.8 - 4.0 Multiplet -

H-4 (pyrrolidine) 4.3 - 4.5 Multiplet -

H-5 (pyrrolidine) 3.2 - 3.6 Multiplet -

CH₂OH (exocyclic) 3.5 - 3.8 Multiplet -

Pyrrolidine Ring CH₂ 1.8 - 2.2 Multiplet -

OH (hydroxyls) Broad singlet -

¹³C NMR (Carbon NMR)
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Carbon Assignment Expected Chemical Shift (δ, ppm)

Tosyl-CH₃ ~ 21

Tosyl-C (ipso) ~ 145

Tosyl-C (aromatic) 127 - 130

Tosyl-C (para) ~ 135

C-2 (pyrrolidine) ~ 60 - 65

C-4 (pyrrolidine) ~ 70 - 75

C-5 (pyrrolidine) ~ 50 - 55

C-3 (pyrrolidine) ~ 35 - 40

CH₂OH (exocyclic) ~ 60 - 65

Table 2: Infrared (IR) Spectroscopy Data
Functional Group

Expected Absorption

Frequency (cm⁻¹)
Intensity

O-H Stretch (alcohols) 3500 - 3200 Strong, Broad

C-H Stretch (aromatic) 3100 - 3000 Medium

C-H Stretch (aliphatic) 3000 - 2850 Medium

S=O Stretch (sulfonyl) 1350 - 1300 and 1170 - 1150 Strong

C-N Stretch 1200 - 1020 Medium

C-O Stretch (alcohols) 1260 - 1000 Strong

Table 3: Mass Spectrometry (MS) Data
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Ion Expected m/z Ratio Notes

[M+H]⁺ 286.1057 Calculated for C₁₂H₁₈NO₄S⁺

[M+Na]⁺ 308.0876
Calculated for

C₁₂H₁₇NNaO₄S⁺

[M-H₂O+H]⁺ 268.1 Loss of water

[M-CH₂OH+H]⁺ 255.1 Loss of hydroxymethyl group

[C₇H₇SO₂]⁺ 155.0 Tosyl fragment

[C₇H₇]⁺ 91.0 Tropylium ion from tosyl group

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of N-Tosylhydroxy-L-prolinol in approximately 0.6

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped

with a standard probe.

¹H NMR Acquisition:

Acquire a one-dimensional proton spectrum.

Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2

seconds.

Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

¹³C NMR Acquisition:
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Acquire a one-dimensional carbon spectrum with proton decoupling.

Typical parameters: 1024 or more scans, spectral width of 200-250 ppm.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation:

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on

the ATR crystal.

KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind the mixture to

a fine powder and press it into a transparent pellet using a hydraulic press.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment or the pure KBr pellet.

Record the sample spectrum over a range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

The final spectrum is presented as transmittance or absorbance versus wavenumber

(cm⁻¹).

Mass Spectrometry (MS)
Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in a suitable

solvent (e.g., methanol, acetonitrile, or a mixture with water).

Instrumentation: Employ a high-resolution mass spectrometer (HRMS), such as a time-of-

flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source.

Ionization: Electrospray ionization (ESI) is a common and suitable technique for this

molecule. Operate in positive ion mode to detect protonated molecules ([M+H]⁺) and other
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adducts.

Data Acquisition:

Introduce the sample solution into the ion source via direct infusion or through a liquid

chromatography (LC) system.

Acquire mass spectra over a relevant m/z range (e.g., 50-500).

For structural elucidation, perform tandem mass spectrometry (MS/MS) on the precursor

ion of interest to obtain fragmentation patterns.

Visualized Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

synthesized chemical compound like N-Tosylhydroxy-L-prolinol.
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General workflow for spectroscopic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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